Cas no 69217-83-0 (3-tert-butylcyclopentane-1-carboxylic acid, Mixture of diastereomers)

• Product Name: 3-tert-butylcyclopentane-1-carboxylic acid, Mixture of diastereomers
• CAS No: 69217-83-0
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5226125
• PubChem ID: 21034829
• Update Time: 2024-03-01

3-tert-butylcyclopentane-1-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 3-(1,1-dimethylethyl)-
• 3-tert-Butyl-cyclopentanecarboxylic acid
• 3-tert-butylcyclopentane-1-carboxylic acid, Mixture of diastereomers

• Inchi： 1S/C10H18O2/c1-10(2,3)8-5-4-7(6-8)9(11)12/h7-8H,4-6H2,1-3H3,(H,11,12)
• InChI Key： IXNHRYIEXFPMQW-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC(C(C)(C)C)C1

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids